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For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of theoretical shell model calculations with experimental data for the

oxygen isotope, Oxygen-19 (¹⁹O). This analysis serves as a crucial validation of the shell

model's predictive power in describing the structure of exotic nuclei.

The nuclear shell model is a cornerstone of nuclear theory, providing a framework for

understanding the structure of atomic nuclei. By considering nucleons (protons and neutrons)

to occupy quantized energy levels within the nucleus, similar to electrons in an atom, the model

can predict various nuclear properties, including energy levels and spectroscopic factors. The

validation of these theoretical predictions against robust experimental data is paramount for

refining the model and extending its applicability to unexplored regions of the nuclear chart.

This guide focuses on the neutron-rich isotope ¹⁹O, which, with its closed proton shell (Z=8)

and three valence neutrons beyond the doubly-magic ¹⁶O core, serves as an excellent testing

ground for shell model calculations. We present a direct comparison of experimental data,

primarily from the Evaluated Nuclear Structure Data File (ENSDF) as compiled by the Triangle

Universities Nuclear Laboratory (TUNL) Nuclear Data Project, with theoretical predictions from

shell model calculations employing the widely-used USDA and USDB effective interactions.
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Data Presentation: A Side-by-Side Comparison
The following tables summarize the experimental energy levels and spectroscopic factors for

the low-lying states in ¹⁹O and compare them with the results of shell model calculations.

Table 1: Comparison of Experimental and Theoretical Energy Levels of ¹⁹O

Jπ
Experimental
Energy (keV)[1][2]
[3]

Shell Model (USDA)
(keV)[4][5]

Shell Model (USDB)
(keV)[4][5]

5/2⁺ 0 0 0

3/2⁺ 96.0 ± 0.1 110 150

1/2⁺ 1472.2 ± 0.2 1530 1580

9/2⁺ 2371.1 ± 0.4 2450 2510

3/2⁺ 2778.3 ± 0.5 2810 2860

7/2⁺ 3153.0 ± 1.0 3180 3230

5/2⁺ 3231.0 ± 1.0 3250 3300

1/2⁻ 3944.0 ± 1.0 - -

(3/2)⁻ 4110.0 ± 2.0 - -

Note: Jπ represents the spin and parity of the nuclear state. The USDA and USDB interactions

are effective interactions for the sd-shell.

Table 2: Comparison of Experimental and Theoretical Spectroscopic Factors for the

¹⁸O(d,p)¹⁹O Reaction
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Excitation
Energy (keV)

Jπ
Experimental
Spectroscopic
Factor (C²S)

Shell Model
(USDA)
Spectroscopic
Factor (C²S)[6]
[7]

Shell Model
(USDB)
Spectroscopic
Factor (C²S)[6]
[7]

0 5/2⁺ 0.89 0.91 0.92

96 3/2⁺ 0.08 0.07 0.06

1472 1/2⁺ 0.82 0.85 0.86

2371 9/2⁺ 0.69 0.72 0.73

2778 3/2⁺ 0.21 0.23 0.24

Note: Spectroscopic factors (C²S) provide a measure of the single-particle character of a

nuclear state.

Experimental Protocols: Elucidating the Structure of
¹⁹O
The experimental data presented in this guide are primarily derived from two key types of

nuclear reactions: transfer reactions and inelastic scattering.

The ¹⁸O(d,p)¹⁹O Transfer Reaction
This single-neutron transfer reaction is a powerful tool for probing the single-particle structure

of ¹⁹O.

Methodology:

Beam and Target: A beam of deuterons (d) from a particle accelerator impinges on a target

enriched in ¹⁸O.

Reaction: A neutron is stripped from the deuteron and transferred to the ¹⁸O target nucleus,

forming ¹⁹O in its ground or an excited state. The outgoing proton (p) is detected.
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Detection System: The energy and angle of the emitted protons are measured with high

precision using a magnetic spectrometer, such as a Q3D spectrometer.[8][9] This allows for

the identification of the final state populated in ¹⁹O.

Data Analysis: The differential cross-section of the reaction is measured as a function of the

proton's scattering angle. By comparing the experimental angular distribution with theoretical

calculations based on the Distorted Wave Born Approximation (DWBA), the orbital angular

momentum (l) of the transferred neutron can be determined, and the spectroscopic factor for

each state can be extracted.[10][11][12][13][14]

The ⁷Li(¹³C,p)¹⁹O Reaction
This reaction involves the transfer of multiple nucleons and is effective in populating a wide

range of states in ¹⁹O, including those with more complex configurations.

Methodology:

Beam and Target: A beam of ⁷Li ions is accelerated and directed onto a ¹³C target.

Reaction: The collision results in the formation of an excited compound system that

subsequently decays, emitting a proton and leaving the residual nucleus in a specific state of

¹⁹O.

Detection and Analysis: Similar to the (d,p) reaction, the energy and angle of the emitted

protons are measured using a magnetic spectrometer to identify the populated states in ¹⁹O.

The analysis of the resulting energy spectrum reveals the excitation energies of the states.

Mandatory Visualization: The Logic of Validation
The following diagram illustrates the logical workflow for validating shell model calculations with

experimental data.
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Caption: Workflow for validating shell model calculations with experimental data.
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Conclusion
The comparison presented in this guide demonstrates a good overall agreement between the

experimental data for ¹⁹O and the predictions of shell model calculations using the USDA and

USDB interactions, particularly for the energy levels of low-lying positive parity states. The

calculated spectroscopic factors also reproduce the experimental trends, confirming the single-

particle nature of several states.

Discrepancies, where they exist, highlight areas where the theoretical models may require

refinement, such as the inclusion of configurations outside the standard sd-shell model space

to describe negative parity states. This iterative process of comparing theory with experiment is

fundamental to advancing our understanding of nuclear structure and the fundamental forces

that govern the atomic nucleus.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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